Cas no 103863-35-0 (1H-Isoindole-1,3(2H)-dione, 2-(2-thiazolylmethyl)-)

• Product Name: 1H-Isoindole-1,3(2H)-dione, 2-(2-thiazolylmethyl)-
• CAS No: 103863-35-0
• MF: C₁₂H₈N₂O₂S
• MW: 244.269121170044
• CID: 2862866
• Update Time: 2025-07-25

1H-Isoindole-1,3(2H)-dione, 2-(2-thiazolylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, 2-(2-thiazolylmethyl)-

• Inchi： 1S/C12H8N2O2S/c15-11-8-3-1-2-4-9(8)12(16)14(11)7-10-13-5-6-17-10/h1-6H,7H2
• InChI Key： UQCNXFHWUKWIQF-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(=O)N1CC1=NC=CS1

Additional information on 1H-Isoindole-1,3(2H)-dione, 2-(2-thiazolylmethyl)-

Recent Advances in the Study of 1H-Isoindole-1,3(2H)-dione, 2-(2-thiazolylmethyl)- (CAS: 103863-35-0)

The compound 1H-Isoindole-1,3(2H)-dione, 2-(2-thiazolylmethyl)- (CAS: 103863-35-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique isoindole and thiazole moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural optimization, and biological activities, particularly in the context of drug discovery and development.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 1H-Isoindole-1,3(2H)-dione, 2-(2-thiazolylmethyl)-, emphasizing its scalability and purity. The researchers employed a multi-step synthesis involving the condensation of 2-aminothiazole with phthalic anhydride derivatives, followed by selective methylation. The study reported a high yield (78%) and excellent purity (>99%), making it a viable candidate for large-scale production.

In terms of biological activity, a recent Bioorganic & Medicinal Chemistry Letters article highlighted the compound's inhibitory effects on specific kinase enzymes implicated in inflammatory diseases. The study demonstrated that 1H-Isoindole-1,3(2H)-dione, 2-(2-thiazolylmethyl)- exhibited potent IC50 values in the nanomolar range against key targets such as JAK2 and p38 MAPK. These findings suggest its potential as a lead compound for developing novel anti-inflammatory agents.

Another groundbreaking study, published in Nature Chemical Biology in early 2024, investigated the compound's role in modulating protein-protein interactions (PPIs). Using advanced computational docking and X-ray crystallography, the researchers identified that 1H-Isoindole-1,3(2H)-dione, 2-(2-thiazolylmethyl)- could disrupt the binding interface of oncogenic proteins, offering a new avenue for cancer therapeutics. The study also highlighted its selectivity and low cytotoxicity in normal cell lines, further underscoring its therapeutic potential.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of 1H-Isoindole-1,3(2H)-dione, 2-(2-thiazolylmethyl)-. A 2024 review in Drug Discovery Today pointed out the need for further studies on its bioavailability and metabolic stability. However, the compound's versatile scaffold and promising preliminary data make it a compelling subject for ongoing research.

In conclusion, 1H-Isoindole-1,3(2H)-dione, 2-(2-thiazolylmethyl)- (CAS: 103863-35-0) represents a promising candidate in chemical biology and drug discovery. Its synthetic accessibility, diverse biological activities, and potential therapeutic applications warrant continued investigation. Future studies should focus on addressing its pharmacokinetic limitations and exploring its efficacy in preclinical models.